Cas no 59-92-7 (L-DOPA)

L-DOPA Properties

Names and Identifiers

• L-DOPA
• L-3-(3,4-Dihydroxyphenyl)alanine
• Levodopa
• L-DOPA 3,4-L-Dihydroxyphenylalanine
• 3-Hydroxy-L-tyrosine
• H-Tyr(3-OH)-OH
• L-3-Hydroxytyrosine
• 3,4-Dihydroxy-L-phenylalanine
• 3-(3,4-Dihydroxyphenyl)-L-alanine
• DOPA, L-(P)
• L-3,4-Dihydrophenylalanine
• 2-AMino-3(3,4-dihydroxyphenyl)propanoic acid
• 3,4-Dihydroxyphenylalanine
• Beldopa
• Bendopa
• Dopar
• Doparl
• Doprin
• L-3-(3,4-Dihydroxyphenyl)alanine(L-DOPA )
• L-3,4-dihydroxyphenylalanine
• l-dop
• Ledopa
• Levodopa,L-DOPA
• Levopa
• Parda
• Larodopa
• Insulamina
• Cidandopa
• Maipedopa
• Eldopal
• Dopasol
• Dopaidan
• Eldopar
• Prodopa
• Pardopa
• Syndopa
• Dopalina
• Dihydroxy-L-phenylalanine
• (-)-Dopa
• Helfo-Dopa
• Dopaflex
• Brocadopa
• Deadopa
• Dopal-fher
• Dopastral
• Dopaston
• Doparkine
• Eurodopa
• Eldopatec
• Veldopa
• (2S)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid
• Levodopum
• Levedopa
• L-o-Hydroxyty
• Dihydroxyphenylalanine
• (-)-3-(3,4-dihydroxyphenyl)-L-alanine
• beta-(3,4-dihydroxyphenyl)alanine
• 59-92-7
• DL-Dopa
• beta-(3,4-dihydroxyphenyl)-L-alanine
• L-beta-(3,4-Dihydroxyphenyl)alanine
• 63-84-3
• Levodopa/L-dopa
• +Expand

• MDL： MFCD00002598
• InChIKey： WTDRDQBEARUVNC-LURJTMIESA-N
• Inchi： 1S/C9H11NO4/c10-6(9(13)14)3-5-1-2-7(11)8(12)4-5/h1-2,4,6,11-12H,3,10H2,(H,13,14)/t6-/m0/s1
• SMILES： O([H])C1=C(C([H])=C([H])C(=C1[H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])O[H]
• BRN： 2215169

Computed Properties

• Exact Mass: 197.068808g/mol
• Surface Charge: 0
• XLogP3: -2.7
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.068808g/mol
• Monoisotopic Mass: 197.068808g/mol
• Topological Polar Surface Area: 104Ų
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 18
• Surface Charge: 0
• Molecular Weight: 197.19

Experimental Properties

• Odor: Odorless
• Stability Shelf Life: IN PRESENCE OF MOISTURE RAPIDLY OXIDIZED BY ATMOSPHERIC OXYGEN & DARKENS
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
• Dissociation Constants: pKa = 2.32
• Taste: Tasteless
• LogP: 0.75250
• PSA: 103.78000
• Merck: 5464
• Refractive Index: -12 ° (C=5, 1mol/L HCl)
• Water Partition Coefficient: Slightly soluble in water, dilute hydrochloric acid and formic acid. Insoluble in ethanol.
• Boiling Point: 448.4±45.0°C at 760 mmHg
• Melting Point: 276-278 °C (lit.)
• Flash Point: 225 °C
• Solubility: 5mM
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Light and air sensitive.
• Solubility: When wet, it is easy to oxidize in the air, and the color becomes dark. It is easily soluble in dilute hydrochloric acid and formic acid, soluble in water (66mg/40ml), and almost insoluble in ethanol, benzene, chloroform and ethyl acetate.
• Sensitiveness: Sensitive to light and air
• pka: 2.32(at 25℃)
• Specific Rotation: -11.7 º (c=5.3, 1N HCl)
• Density: 1.3075 (rough estimate)
• Odor: Odorless

L-DOPA Security Information

• Symbol: GHS07
• RTECS：AY5600000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26; S36; S24/25
• Risk Phrases：R22; R36/37/38; R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：4°C, stored under nitrogen *The compound is unstable in solutions, freshly prepared is recommended.
• Risk Phrases： 22-38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 3650 ±327 orally, 1140 ±66 i.p., 450 ±42 i.v., >400 s.c.; in male, female rats (mg/kg): >3000, >3000 orally; 624, 663 i.p.; >1500, >1500 s.c. (Clark)
• FLUKA BRAND F CODES：10-23

L-DOPA Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
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